Tert-butyl 4-(2-(3,4-difluorobenzamido)ethyl)piperazine-1-carboxylate hydrochloride

• IUPAC Name: tert-butyl 4-[2-[(3,4-difluorobenzoyl)amino]ethyl]piperazine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C18H25F2N3O3.ClH/c1-18(2,3)26-17(25)23-10-8-22(9-11-23)7-6-21-16(24)13-4-5-14(19)15(20)12-13;/h4-5,12H,6-11H2,1-3H3,(H,21,24);1H
• InChI Key: ZCPHRJZHFXVLOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)CCNC(=O)C2=CC(=C(C=C2)F)F.Cl
• Molecular Formula: C18H26ClF2N3O3
• Molecular Weight: 405.9 g/mol
• CAS No.: 1351642-42-6

Description

Tert-butyl 4-(2-(3,4-difluorobenzamido)ethyl)piperazine-1-carboxylate hydrochloride is a useful research compound. Its molecular formula is C18H26ClF2N3O3 and its molecular weight is 405.87. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Characterization :

  • A study detailed the synthesis and characterization of a similar compound, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, focusing on its crystal structure and biological evaluation. This compound demonstrated moderate anthelmintic and poor antibacterial activities (Sanjeevarayappa et al., 2015).

• Biological Evaluation :

  • Another study synthesized derivatives of N-Boc piperazine and evaluated their antibacterial and antifungal activities. These compounds showed moderate activity against various microorganisms (Kulkarni et al., 2016).

• Crystal Structure Analysis :

  • The crystal and molecular structure of tert-butyl 4-(2-tert-butoxy-2-oxoethyl)-piperazine-1-carboxylate was reported, highlighting its typical bond lengths and angles for piperazine-carboxylate (Mamat et al., 2012).

• Density Functional Theory (DFT) Calculations :

  • A study conducted DFT calculations on tert-butyl 4-(4-nitrophenyl)piperazine-1-carboxylate, comparing them with X-ray diffraction values. It also explored the molecular electrostatic potential and frontier molecular orbitals of the compound (Yang et al., 2021).

• Pharmacologically Useful Core :

  • Research was conducted on a sterically congested piperazine derivative, tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate, highlighting its novel chemistry and pharmacologically useful core (Gumireddy et al., 2021).

• Anticorrosive Activity :

  • A study focused on the anticorrosive behavior of tert-butyl 4-[(4-methyl phenyl) carbonyl] piperazine-1-carboxylate for carbon steel in acidic conditions. This compound was found to be an effective corrosion inhibitor (Praveen et al., 2021).

Mechanism of Action

Target of Action

Similar compounds, such as n-boc piperazine derivatives, have been found to interact with a wide range of biological targets, including various enzymes and receptors .

Mode of Action

It’s known that the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the piperazine ring enhance favorable interaction with macromolecules . This suggests that the compound may interact with its targets through hydrogen bonding and other intermolecular interactions.

Biochemical Pathways

Compounds containing piperazine rings have been found to influence a wide spectrum of biological activities, suggesting that they may affect multiple biochemical pathways .

Pharmacokinetics

The piperazine ring’s easy modificability, proper alkality, water solubility, and capacity for the formation of hydrogen bonds suggest that it may have favorable pharmacokinetic properties .

Result of Action

Similar compounds have shown a wide spectrum of biological activities, such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities .

Action Environment

The stability and efficacy of similar compounds can be influenced by factors such as temperature, ph, and the presence of other substances .